5-Amino-1-tert-butoxycarbonyl-4-methylbenzimidazole
Cat. No. B8507806
M. Wt: 247.29 g/mol
InChI Key: VZYDDIRKUDTWCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05541210
Procedure details
To a solution of di-2-pyridyl thionocarbonate (DPT) (14.3 g) and 4-dimethylaminopyridine (0.1 g) in CH2Cl2 (500 mL) is added dropwise over 30 minutes a solution of 5-amino-1-tert-butoxycarbonyl-4-methylbenzimidazole (7.82 g) in CH2Cl2 (250 mL). The mixture is stirred for 15 minutes at room temperature then rotary evaporated. The residue is purified by flash chromatography on silica gel, eluting with 10% ethyl acetate/hexane to afford 1-tert-butoxycarbonyl-4-methyl-5-benzimidazolylisothiocyanate as a white solid.
Quantity
7.82 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C1C=C(O[C:8](OC2N=CC=CC=2)=[S:9])N=CC=1.[NH2:17][C:18]1[CH:33]=[CH:32][C:21]2[N:22]([C:25]([O:27][C:28]([CH3:31])([CH3:30])[CH3:29])=[O:26])[CH:23]=[N:24][C:20]=2[C:19]=1[CH3:34]>CN(C)C1C=CN=CC=1.C(Cl)Cl>[C:28]([O:27][C:25]([N:22]1[C:21]2[CH:32]=[CH:33][C:18]([N:17]=[C:8]=[S:9])=[C:19]([CH3:34])[C:20]=2[N:24]=[CH:23]1)=[O:26])([CH3:29])([CH3:30])[CH3:31]
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Inputs
Step One
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Name
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|
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Quantity
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14.3 g
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Type
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reactant
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Smiles
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C1=CC=NC(=C1)OC(=S)OC2=CC=CC=N2
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Name
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|
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Quantity
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7.82 g
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Type
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reactant
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Smiles
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NC1=C(C2=C(N(C=N2)C(=O)OC(C)(C)C)C=C1)C
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Name
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Quantity
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0.1 g
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Type
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catalyst
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Smiles
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CN(C1=CC=NC=C1)C
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred for 15 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The residue is purified by flash chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with 10% ethyl acetate/hexane
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1C=NC2=C1C=CC(=C2C)N=C=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
